Cas no 2241129-17-7 (rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans)

• Product Name: rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans
• CAS No: 2241129-17-7
• MF: C₁₆H₂₀Cl₂N₂O₂
• MW: 343.248202323914
• MDL: MFCD31742357
• CID: 5238988
• PubChem ID: 138039438
• Update Time: 2025-05-19

rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2241129-17-7
• rac-(2R,3S)-2-[5-(4-methoxyphenyl)pyridin-3-yl]oxolan-3-amine dihydrochloride
• EN300-305375
• rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans

• MDL： MFCD31742357
• Inchi： 1S/C16H18N2O2.2ClH/c1-19-14-4-2-11(3-5-14)12-8-13(10-18-9-12)16-15(17)6-7-20-16;;/h2-5,8-10,15-16H,6-7,17H2,1H3;2*1H/t15-,16+;;/m1../s1
• InChI Key： HTMGOIJRQXEZMP-AFMFUHLNSA-N
• SMILES： Cl.Cl.O1CC[C@H]([C@@H]1C1C=NC=C(C2C=CC(=CC=2)OC)C=1)N

Computed Properties

• Exact Mass: 342.0901833g/mol
• Monoisotopic Mass: 342.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans

Research Brief on rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride (CAS: 2241129-17-7)

The compound rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans (CAS: 2241129-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its trans-configuration and dihydrochloride salt form, is being investigated for its potential therapeutic applications, particularly in central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, positioning it as a promising candidate for further drug development.

Recent synthetic efforts have optimized the production of rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans, with improved yield and enantiomeric purity. Advanced chromatographic techniques, including chiral HPLC, have been employed to resolve the racemic mixture, enabling detailed pharmacological evaluation of individual enantiomers. The compound's stability under physiological conditions has also been assessed, demonstrating favorable pharmacokinetic properties for oral administration.

Pharmacological studies have revealed that this compound exhibits high affinity for specific serotonin receptor subtypes, particularly 5-HT_2A and 5-HT_2C, with IC₅₀ values in the nanomolar range. This receptor profile suggests potential applications in mood disorders, schizophrenia, and migraine. Additionally, preliminary in vivo studies in rodent models have shown promising results in reducing neuroinflammatory markers, indicating a possible role in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanistic investigations using molecular docking simulations and X-ray crystallography have provided insights into the compound's binding mode at target receptors. The methoxyphenyl and pyridine moieties appear critical for receptor interaction, while the oxolane ring contributes to metabolic stability. These structural insights are guiding the design of second-generation analogs with enhanced selectivity and reduced off-target effects.

Current research is exploring the compound's potential in combination therapies and its effects on downstream signaling pathways. Safety assessments, including acute toxicity studies and cardiovascular profiling, are underway to support potential clinical development. The unique physicochemical properties of this dihydrochloride salt form, including its solubility profile and crystalline structure, are also being investigated for formulation advantages.

In conclusion, rac-(2R,3S)-2-5-(4-methoxyphenyl)pyridin-3-yloxolan-3-amine dihydrochloride, trans represents a chemically and pharmacologically interesting scaffold with multiple potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and optimize its drug-like properties for clinical translation.